Cas no 2137745-59-4 (Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-)

• Product Name: Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-
• CAS No: 2137745-59-4
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5277897
• Update Time: 2025-06-14

Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-

• Inchi： 1S/C9H9FO2S/c1-2-4-8-5-3-6-9(7-8)13(10,11)12/h2-3,5-7H,1,4H2
• InChI Key： KRIKOCGBQLQAOP-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(CC=C)=C1

Additional information on Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-

Comprehensive Overview of Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- (CAS No. 2137745-59-4)

Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- (CAS No. 2137745-59-4) is a specialized organosulfur compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its sulfonyl fluoride functional group and allyl substituent, is a subject of interest for researchers and professionals in fields such as organic synthesis, material science, and pharmaceutical development. Its molecular structure, which combines a benzene ring with a reactive fluorosulfonate group, makes it a versatile intermediate for further chemical modifications.

One of the key reasons behind the growing popularity of Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- is its role in click chemistry and bioconjugation. The sulfonyl fluoride moiety is known for its ability to form stable covalent bonds with nucleophiles, making it an excellent candidate for protein labeling and drug discovery. Recent studies have highlighted its utility in proteomics, where it is used to identify and quantify proteins in complex biological samples. This aligns with the current trend of precision medicine and personalized therapeutics, which rely heavily on advanced chemical tools for biomarker discovery.

In addition to its biological applications, Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- is also explored in polymer chemistry. The allyl group present in the molecule allows for radical polymerization, enabling the creation of novel functional materials with tailored properties. This has implications for the development of smart coatings, adhesives, and even electronic materials. As industries increasingly focus on sustainable chemistry, the demand for such versatile intermediates is expected to rise.

Another area where Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- shows promise is in catalysis. The compound’s ability to act as a ligand or catalyst precursor has been investigated in various transition-metal-catalyzed reactions. This is particularly relevant given the ongoing search for green chemistry solutions that minimize waste and energy consumption. Researchers are keen to explore how this compound can contribute to atom-efficient and environmentally friendly synthetic pathways.

From a safety and handling perspective, Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- requires careful management due to its reactive nature. While it is not classified as a hazardous substance under most regulatory frameworks, proper laboratory practices should be followed to ensure safe usage. This includes working in a fume hood and using appropriate personal protective equipment (PPE). Such precautions are essential for maintaining occupational health and safety standards in research and industrial settings.

The synthesis of Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- typically involves the fluorination of the corresponding benzenesulfonyl chloride derivative, followed by the introduction of the allyl group. This process has been optimized to achieve high yields and purity, making the compound commercially available for various applications. Suppliers often provide technical data sheets and analytical certificates to ensure compliance with quality control standards.

Looking ahead, the future of Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- appears bright, with ongoing research uncovering new potential uses. For instance, its application in bioorthogonal chemistry could revolutionize in vivo imaging and diagnostics. Moreover, its integration into nanotechnology and advanced materials could open doors to innovations in energy storage and sensors. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the next generation of chemical technologies.

In summary, Benzenesulfonyl fluoride, 3-(2-propen-1-yl)- (CAS No. 2137745-59-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of reactivity, stability, and versatility makes it a valuable asset in modern chemistry. Whether in drug development, material science, or catalysis, this compound continues to inspire innovation and drive progress in scientific research.